BE“GHE Foundational & Exploratory

Check Availability & Pricing

Stannous Chloride Dihydrate: A Comprehensive
Technical Guide to Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tin(2+);dichloride;dihydrate

Cat. No.: B161276

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling precautions for
stannous chloride dihydrate (SnCl2-2H20). Adherence to these guidelines is critical to ensure a
safe laboratory environment and to mitigate risks associated with the chemical's hazardous
properties. Stannous chloride dihydrate is a strong reducing agent that is corrosive, harmful if
swallowed or inhaled, and can cause severe skin burns and eye damage.[1][2][3]

Chemical and Physical Properties

Stannous chloride dihydrate, also known as tin(ll) chloride dihydrate, is a white crystalline solid.
[4][5] It is sensitive to air and moisture and is soluble in water, though hydrolysis can occur.[1]

[5]
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Property Value Source
CAS Number 10025-69-1 [4]
Molecular Formula SnClz2:2H20 [5]
Molecular Weight 225.63 g/mol [4]
Appearance White crystalline solid [4]

Odor Odorless [41[5]
Melting Point 37-38°C/98.6 -100.4 °F [6]
Boiling Point 652 °C / 1205.6 °F [5][6]
Density 2.71 g/cm3 [5]

Toxicological Data

Stannous chloride dihydrate is acutely toxic if ingested and may cause damage to organs

through prolonged or repeated exposure.[1][4] The primary target organs include the blood,

kidneys, lungs, liver, and cardiovascular system.[2][4]

Toxicity Data Value Species Source
LD50 Oral 700 mg/kg Rat [1]14]
LD50 Oral 250 mg/kg Mouse [4]
LD50 Intraperitoneal 258.4 mg/kg Rat [3]

Hazard Identification and Exposure Limits

This chemical is classified as hazardous. It causes severe skin burns, eye damage, and may

cause respiratory irritation and allergic skin reactions.[2][3]
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Hazard Classification GHS Category
Acute Toxicity, Oral Category 4

Skin Corrosion/Irritation Category 1B
Serious Eye Damage Category 1

Skin Sensitization Category 1

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory Irritation)

Specific Target Organ Toxicity (Repeated
Category 2
Exposure)

Corrosive to Metals Category 1

Hazardous to the Aquatic Environment (Chronic)  Category 3

Source:[2][3][6][7]

Occupational Exposure Limits:

Regulatory Body Limit (TWA) Source
OSHA (PEL) 2 mg/m? [4][8]
ACGIH (TLV) 2 mg/m? [4][8]
NIOSH (REL) 2 mg/m3 [81[9]

Hazard Ratings:

Rating System Health Flammability Reactivity
NFPA 704 3 0 0
Source:[1]

Experimental Protocols and Handling
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Safe Handling and Storage Protocol

Proper handling and storage are crucial to prevent exposure and maintain the chemical's
integrity.

Engineering Controls: Always work in a well-ventilated area. Use of a chemical fume hood is
strongly recommended to keep airborne concentrations below exposure limits.[8][10]
Eyewash stations and safety showers must be readily available.[8][10]

Handling: Avoid contact with skin, eyes, and clothing.[10] Do not breathe dust.[4] Avoid dust
formation during handling.[1] Wash hands thoroughly after handling.[1] Do not eat, drink, or
smoke in the laboratory.[1]

Storage: Store in a cool, dry, well-ventilated area.[1][4] Keep containers tightly closed to
prevent contact with air and moisture.[1] Stannous chloride dihydrate is air and moisture
sensitive; for long-term storage, keeping it under an inert gas is recommended.[1] Store
away from incompatible materials such as strong oxidizing agents, peroxides, alkali metals,
acids, and alkalis.[4][7] Do not store in metal containers as the substance may be corrosive
to metals.[2][10]

Personal Protective Equipment (PPE)

A comprehensive PPE protocol is mandatory when handling stannous chloride dihydrate.

o Eye and Face Protection: Wear tightly fitting chemical safety goggles and a face shield.[7][9]
[10]

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and
protective clothing, such as a lab coat or synthetic apron, to prevent skin contact.[4][9][10]

o Respiratory Protection: If dust is generated or exposure limits are exceeded, use a
NIOSH/MSHA-approved respirator with a P2 filter for particulates.[10]
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Personal Protective Equipment (PPE) Protocol

Handling Stannous
Chloride Dihydrate

Always Required Requwe_d |f_du St is generated
or ventilation is inadequate

Eye/Face Protection Respiratory Protection
(Goggles & Face Shield) (Respirator for Dusts)

Click to download full resolution via product page

Always Required

Skin Protection
(Gloves & Lab Coat)

Caption: Required PPE for handling stannous chloride dihydrate.

Emergency Procedures

Immediate and appropriate response to emergencies can significantly reduce harm.

First-Aid Measures

o General Advice: First responders must protect themselves. Show the Safety Data Sheet to
the attending physician.[2]

 Inhalation: Remove the victim to fresh air immediately.[1] If breathing is difficult, administer
oxygen. If breathing has stopped, provide artificial respiration (do not use mouth-to-mouth).
[1][9] Seek immediate medical attention.[1][4]

o Skin Contact: Immediately remove all contaminated clothing.[11] Flush skin with copious
amounts of water for at least 15 minutes.[1][9] Seek immediate medical attention.[1]

o Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,
holding the eyelids open.[1][10] Remove contact lenses if present and easy to do.[1] Seek
immediate medical attention from an ophthalmologist.[2]

e Ingestion: Do NOT induce vomiting.[1][11] Rinse mouth with water. If the victim is conscious,
give two glasses of water to drink. Never give anything by mouth to an unconscious person.
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[1] Seek immediate medical attention.[1][4]

Accidental Release (Spill) Protocol

» Personal Precautions: Evacuate non-essential personnel from the area.[11] Wear all
required PPE as detailed in Section 4.2. Avoid substance contact and do not inhale dust.

» Containment and Cleaning: Prevent the spill from entering drains or waterways.[4] Carefully
sweep up the dry solid material, avoiding dust generation.[1][9] Place the spilled material into
a suitable, labeled, and closed container for disposal.[1][4]

o Post-Cleanup: Clean the affected area thoroughly with water to remove any residual
contamination.[1]
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Spill Response Workflow

Evacuate Area

'
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(Full Protection)

Contain Spill
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Dispose of Waste
(Follow Regulations)
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Caption: Step-by-step workflow for responding to a spill.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b161276?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Fire-Fighting Measures

o Flammability: Stannous chloride dihydrate is not combustible.[1][10]
o Extinguishing Media: Use an extinguishing agent suitable for the surrounding fire.[1][9]

e Hazards from Combustion: Although non-flammable, upon heating or in a fire, it may
decompose and emit toxic and corrosive fumes, such as tin oxides and hydrogen chloride
gas.[1][7][10]

» Protective Equipment: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).[1][10]

Disposal Considerations

Waste material must be treated as hazardous. Dispose of contents and containers in
accordance with all local, regional, national, and international regulations.[10] Do not allow the
chemical to enter drains or surface water. Waste should be handled by a licensed professional
waste disposal service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b161276#stannous-chloride-dihydrate-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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